2-(2,5-dimethylphenyl)-N-1,3,4-thiadiazol-2-yl-4-quinolinecarboxamide

• IUPAC Name: 2-(2,5-dimethylphenyl)-N-(1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C20H16N4OS/c1-12-7-8-13(2)15(9-12)18-10-16(14-5-3-4-6-17(14)22-18)19(25)23-20-24-21-11-26-20/h3-11H,1-2H3,(H,23,24,25)
• InChI Key: OBRVKDXITVGIPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=NN=CS4
• Molecular Formula: C20H16N4OS
• Molecular Weight: 360.4 g/mol

Description

The compound “2-(2,5-dimethylphenyl)-N-1,3,4-thiadiazol-2-yl-4-quinolinecarboxamide” is a complex organic molecule. It contains a 2,5-dimethylphenyl group, a thiadiazol group, and a quinolinecarboxamide group. These groups are common in many organic compounds and can confer various properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different group to the molecule. For example, the 2,5-dimethylphenyl group could be introduced through a Friedel-Crafts alkylation, while the thiadiazol and quinolinecarboxamide groups could be introduced through condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 2,5-dimethylphenyl group is a type of aromatic ring, which contributes to the stability of the molecule. The thiadiazol group contains a ring with both sulfur and nitrogen atoms, which can participate in various chemical reactions. The quinolinecarboxamide group is another type of aromatic ring, which also contains a carboxamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The aromatic rings could undergo electrophilic aromatic substitution reactions, while the carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings could make it relatively stable and resistant to degradation. The carboxamide group could make it polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions.